Cas no 1021219-48-6 (1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: 1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 1021219-48-6
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5914721
• PubChem ID: 44059843
• Update Time: 2025-06-08

1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide
• 1-acetyl-2-methyl-N-[2-(6-oxopyridazin-1-yl)ethyl]-2,3-dihydroindole-5-sulfonamide
• F5284-0079
• 1-acetyl-2-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)indoline-5-sulfonamide
• AKOS024505099
• 1021219-48-6

• Inchi： 1S/C17H20N4O4S/c1-12-10-14-11-15(5-6-16(14)21(12)13(2)22)26(24,25)19-8-9-20-17(23)4-3-7-18-20/h3-7,11-12,19H,8-10H2,1-2H3
• InChI Key： SHEUUJFSARZTBL-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)C2=C(C=C(S(NCCN3N=CC=CC3=O)(=O)=O)C=C2)CC1C

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 108Ų

Additional information on 1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide

Comprehensive Analysis of 1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 1021219-48-6)

The compound 1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 1021219-48-6) is a sulfonamide derivative with a unique structural framework, combining indole and pyridazine moieties. Its molecular formula and intricate architecture make it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its sulfonamide group, which is known for its bioactivity in targeting enzymes and receptors. The presence of the acetyl and methyl groups further enhances its pharmacokinetic properties, making it a candidate for therapeutic development.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in treating various conditions. The indole core in this molecule is particularly noteworthy, as indole derivatives are prevalent in natural products and pharmaceuticals. Users searching for "sulfonamide indole derivatives" or "pyridazine-containing drug candidates" will find this compound highly relevant. Its CAS No. 1021219-48-6 serves as a critical identifier for researchers and suppliers, ensuring precise tracking in chemical databases.

The 1-acetyl-2-methyl substitution pattern in this molecule contributes to its stability and bioavailability, addressing common challenges in drug design. Meanwhile, the 6-oxo-1,6-dihydropyridazin-1-yl moiety introduces hydrogen-bonding capabilities, which are essential for molecular interactions. These features align with current trends in "fragment-based drug discovery" and "targeted enzyme inhibition," topics frequently queried in scientific literature and AI-driven research platforms.

From a synthetic perspective, the preparation of 1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide involves multi-step organic reactions, including sulfonylation and N-acetylation. Laboratories focusing on "heterocyclic compound synthesis" or "medicinal chemistry optimization" often reference such protocols. The compound's purity and yield are critical for downstream applications, emphasizing the need for advanced analytical techniques like HPLC and NMR.

Beyond its chemical properties, this compound has garnered attention in computational studies. Molecular docking simulations predict its affinity for specific protein targets, resonating with queries like "AI in drug design" and "computational pharmacology." Such interdisciplinary approaches highlight its potential in personalized medicine and structure-activity relationship (SAR) studies.

In summary, 1-acetyl-2-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,3-dihydro-1H-indole-5-sulfonamide represents a promising scaffold for future therapeutics. Its combination of sulfonamide, indole, and pyridazine elements addresses contemporary research needs while aligning with trending scientific inquiries. As the pharmaceutical industry evolves, compounds like CAS No. 1021219-48-6 will remain at the forefront of innovation.